Cas no 54286-61-2 (2,1,3-Benzoxadiazole, 4,5,7-tribromo-)

• Product Name: 2,1,3-Benzoxadiazole, 4,5,7-tribromo-
• CAS No: 54286-61-2
• MF: C₆HBr₃N₂O
• MW: 356.796938657761
• CID: 1588089
• Update Time: 2024-08-29

2,1,3-Benzoxadiazole, 4,5,7-tribromo- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4,5,7-tribromo-

• Inchi： 1S/C6HBr3N2O/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H
• InChI Key： QJNOFJRNTKSKKY-UHFFFAOYSA-N
• SMILES： N1=C2C(Br)=CC(Br)=C(Br)C2=NO1

Computed Properties

• Exact Mass: 353.76383

Experimental Properties

• Density: 2.524±0.06 g/cm3(Predicted)
• Melting Point: 121-123 °C
• Boiling Point: 366.7±52.0 °C(Predicted)
• PSA: 38.92
• pka: -5.36±0.50(Predicted)